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Compound of Interest

Compound Name: NFAT Inhibitor-2

Cat. No.: B2804109 Get Quote

A scarcity of publicly available in vivo data exists for a compound specifically designated as

"NFAT Inhibitor-2." Commercial suppliers reference it as a potent inhibitor of calcineurin-NFAT

signaling, linked to patent WO2016207212A1. However, detailed administration and dosage

studies in mouse models for a compound with this exact name are not found in the reviewed

scientific literature.

This document provides a comprehensive overview of the administration and dosage of other

well-characterized inhibitors of the NFAT signaling pathway in mouse models. The provided

protocols and data are based on published research for compounds with similar mechanisms

of action, such as VIVIT peptides and the calcineurin inhibitor Cyclosporin A. Researchers

should consider this information as a starting point for developing experimental designs for

their specific NFAT inhibitor.

Data Presentation: In Vivo Administration of NFAT
Pathway Inhibitors in Mice
The following table summarizes quantitative data from studies utilizing inhibitors of the

calcineurin-NFAT signaling pathway in various mouse models. This information can serve as a

reference for dose-ranging studies.
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Inhibitor
Name

Mouse
Model

Dosage
Administrat
ion Route

Frequency Reference

11R-VIVIT

Asparaginase

Hypersensitiv

ity

10 mg/kg
Intraperitonea

l (IP)

With each

asparaginase

sensitization

dose

[1]

dNP2-VIVIT

Experimental

Autoimmune

Encephalomy

elitis (EAE)

100 µ

g/mouse

Intraperitonea

l (IP)

Every other

day starting

from day 7

[2]

Cyclosporin A

Renal

Ischemia-

Reperfusion

Injury

3 mg/kg Not specified

10 minutes

before

ischemia

[3]

Cyclosporin A

Renal

Ischemia-

Reperfusion

Injury

10 mg/kg Not specified

10 minutes

before

ischemia

[3]

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and a typical experimental procedure, the

following diagrams are provided.
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Caption: NFAT Signaling Pathway and Point of Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for NFAT Pathway
Inhibitors in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2804109#nfat-inhibitor-2-administration-and-dosage-
in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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